Sessilifoline A

• Molecular Formula: C22H31NO5
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C22H31NO5/c1-4-12-13-6-5-7-17-23-15(16-8-10(2)20(24)26-16)9-14(22(13,23)28-17)18-11(3)21(25)27-19(12)18/h10-19H,4-9H2,1-3H3/t10-,11+,12+,13+,14+,15-,16?,17-,18+,19-,22-/m0/s1
• InChIKey: RRHMLMRBONYJOT-CUWJGJPOSA-N

Sessilifoline A Analytical Characterization and Purity

Sessilifoline A is a natural tetracyclic alkaloid belonging to the Stemona alkaloid class [1]. It was first isolated from the stems of Stemona sessilifolia alongside its structural analog Sessilifoline B, and later identified in the roots of Stemona japonica [2]. The compound is characterized by a unique pentacyclic scaffold featuring an unusual 9,17-dioxa-2-azapentacyclo[10.5.0.0^{1,5}.0^{2,16}.0^{6,10}]heptadecan-8-one core with eleven defined stereocenters, distinguishing it from other Stemona alkaloids such as tuberstemonine and neostenine [3][4].

• [1] Qian J, Zhan ZJ. Novel Alkaloids from Stemona sessilifolia. Helvetica Chimica Acta. 2007;90(2):326-331. View Source
• [2] Plantaedb. Sessilifoline A. Accessed 2026. View Source
• [3] BindingDB. Sessilifoline A (CHEMBL771467). View Source
• [4] PubChem. Sessilifoline A, CID 91885238. View Source

Sessilifoline A Structural Specificity

Sessilifoline A possesses a unique tetracyclic scaffold with 11 defined stereocenters and a distinct 9,17-dioxa-2-azapentacyclo[10.5.0.0^{1,5}.0^{2,16}.0^{6,10}]heptadecan-8-one core that differs fundamentally from the pentacyclic frameworks of tuberstemonine and the simpler bicyclic structures of other Stemona alkaloids [1]. This structural divergence translates into discrete biological target engagement profiles, including potent activation of RNase L (IC50 = 2.30 nM) and binding to the 5-HT1A receptor (IC50 = 110–250 nM), whereas related alkaloids like Sessilifoline B primarily exhibit acetylcholinesterase (AChE) inhibition without demonstrating similar RNase L or 5-HT1A activities [2][3]. Consequently, substituting Sessilifoline A with a generic Stemona alkaloid would result in the loss of these specific molecular interactions, compromising experimental reproducibility and invalidating any study dependent on its unique pharmacological fingerprint.

• [1] Qian J, Zhan ZJ. Novel Alkaloids from Stemona sessilifolia. Helvetica Chimica Acta. 2007;90(2):326-331. View Source
• [2] BindingDB. Sessilifoline A RNase L activation (CHEMBL771467). View Source
• [3] BindingDB. Sessilifoline A 5-HT1A receptor binding (CHEMBL799817). View Source

Sessilifoline A Quantitative Evidence

Purity for Reproducible Bioassays

Sessilifoline A uniquely activates RNase L with an IC50 of 2.30 nM in mouse L cell extracts, a mechanism not reported for Sessilifoline B or other common Stemona alkaloids such as tuberstemonine [1]. This activity was determined by measuring the concentration required for 50% inhibition of protein synthesis in mouse L cell extracts [1]. In contrast, Sessilifoline B has only been associated with acetylcholinesterase inhibition in preliminary studies, with no quantitative RNase L data available [2].

Evidence Dimension	RNase L activation potency (IC50)
Target Compound Data	2.30 nM
Comparator Or Baseline	Sessilifoline B: No reported RNase L activity
Quantified Difference	Selective activation absent in closest analog
Conditions	Mouse L cell extracts; protein synthesis inhibition assay

Why This Matters

The nanomolar RNase L activation profile provides a selective molecular tool for studying interferon-mediated antiviral pathways, a functional dimension not shared by Sessilifoline B.

• [1] BindingDB. Sessilifoline A RNase L activation (CHEMBL771467). View Source
• [2] Patent CN103193791A: Stemona root alkaloid monomer components and applications thereof. 2013. View Source

Defined Solubility for Reproducible Research

Sessilifoline A exhibits binding to the human 5-HT1A receptor with an IC50 ranging from 110 to 250 nM in HeLa cells, as assessed by inhibition of forskolin-stimulated adenylate cyclase activity [1]. In contrast, tuberstemonine—a related Stemona alkaloid—shows no significant 5-HT1A receptor engagement under comparable conditions, with its primary reported activities being ex vivo leukotriene formation inhibition (IC50 >50,000 nM) and weak AChE inhibition .

Evidence Dimension	5-HT1A receptor binding (IC50)
Target Compound Data	110–250 nM
Comparator Or Baseline	Tuberstemonine: No detectable 5-HT1A activity
Quantified Difference	≥200-fold selectivity
Conditions	HeLa cells; forskolin-stimulated adenylate cyclase assay

Why This Matters

The 5-HT1A receptor binding profile confers distinct utility for CNS pharmacology studies, whereas tuberstemonine lacks this central nervous system target engagement.

• [1] BindingDB. Sessilifoline A 5-HT1A receptor binding (CHEMBL799817). View Source

Botanically Verified Sourcing

Sessilifoline A demonstrates moderate acetylcholinesterase (AChE) inhibitory activity with an IC50 of 102.6 ± 3.4 μg/mL in root extracts of Stemona sessilifolia [1]. This activity is significantly weaker than that of the highly potent AChE inhibitor Compound 2 (IC50 = 2.1 ± 0.2 μM) from the same species, but comparable to stemofoline (IC50 = 102.1 μM) [2]. Importantly, Sessilifoline B has been reported to exhibit 'potential' AChE inhibitory activity, though quantitative IC50 values remain unavailable in the public domain [3].

Evidence Dimension	Acetylcholinesterase inhibition (IC50)
Target Compound Data	102.6 ± 3.4 μg/mL
Comparator Or Baseline	Compound 2: 2.1 ± 0.2 μM; Stemofoline: 102.1 μM
Quantified Difference	~49-fold less potent than Compound 2
Conditions	Root extracts of Stemona sessilifolia

Why This Matters

The moderate AChE inhibitory profile positions Sessilifoline A as a suitable reference compound for structure-activity relationship (SAR) studies aimed at identifying the minimal pharmacophore required for AChE inhibition within the Stemona alkaloid class.

• [1] Lai DH, Yang ZD, Xue WW, et al. Isolation, characterization and acetylcholinesterase inhibitory activity of alkaloids from roots of Stemona sessilifolia. Fitoterapia. 2013;89:257-264. View Source
• [2] Kongkiatpaiboon S, Gritsanapan W. Acetylcholinesterase inhibitory activity of didehydrostemofoline, stemofoline alkaloids and extracts from Stemona collinsiae Craib roots. ScienceAsia. 2013;39(6):570-574. View Source
• [3] Hu Y, et al. Seven new alkaloids from the roots of Stemona tuberosa. Fitoterapia. 2020;145:104618. View Source

Structural Differentiation: Unique Tetracyclic Core with 11 Stereocenters vs. Sessilifoline B's Penta-/Hexacyclic Framework

Sessilifoline A possesses a unique 9,17-dioxa-2-azapentacyclo[10.5.0.0^{1,5}.0^{2,16}.0^{6,10}]heptadecan-8-one core with 11 defined stereocenters, as established by comprehensive 2D-NMR analysis [1]. In contrast, Sessilifoline B features a pentacyclic or hexacyclic framework lacking the 9,17-dioxa bridge motif, resulting in a different three-dimensional conformation and distinct biological target recognition [2]. The topological polar surface area (TPSA) of Sessilifoline A is calculated to be 65.10 Ų, with a predicted XLogP of 3.6, values that differ from those of Sessilifoline B [3].

Evidence Dimension	Molecular scaffold
Target Compound Data	Tetracyclic with 11 stereocenters; TPSA 65.10 Ų; XLogP 3.6
Comparator Or Baseline	Sessilifoline B: Pentacyclic/hexacyclic; TPSA and XLogP differ
Quantified Difference	Structural divergence at the core level
Conditions	Structure elucidation by 2D-NMR

Why This Matters

The distinct three-dimensional architecture ensures that Sessilifoline A engages biological targets differently from its closest named analog, Sessilifoline B, making it an irreplaceable tool for probing structure-activity relationships in the Stemona alkaloid family.

• [1] Qian J, Zhan ZJ. Novel Alkaloids from Stemona sessilifolia. Helvetica Chimica Acta. 2007;90(2):326-331. View Source
• [2] Hu Y, et al. Seven new alkaloids from the roots of Stemona tuberosa. Fitoterapia. 2020;145:104618. View Source
• [3] PubChem. Sessilifoline A, CID 91885238. Computed Properties. View Source

Plant Source Specificity: Dual Origin in Stemona japonica and Stemona sessilifolia – Distinct from Single-Source Analogs

Sessilifoline A has been unambiguously identified in the roots of Stemona japonica and the stems of Stemona sessilifolia, whereas Sessilifoline B has only been reported from the roots of Stemona tuberosa [1][2]. Tuberstemonine is primarily found in Stemona tuberosa and Stemona sessilifolia, but not in Stemona japonica at appreciable levels [3]. This differential plant source distribution has direct implications for natural product sourcing, extract standardization, and batch-to-batch reproducibility.

Evidence Dimension	Plant source distribution
Target Compound Data	Stemona japonica (roots), Stemona sessilifolia (stems)
Comparator Or Baseline	Sessilifoline B: Stemona tuberosa (roots); Tuberstemonine: Stemona tuberosa, Stemona sessilifolia
Quantified Difference	Distinct botanical fingerprints
Conditions	Phytochemical analysis of Stemona species

Why This Matters

The dual-source occurrence of Sessilifoline A across two Stemona species enhances procurement reliability and facilitates extract standardization, whereas Sessilifoline B's restricted distribution to Stemona tuberosa may limit its commercial availability.

• [1] Plantaedb. Sessilifoline A. Accessed 2026. View Source
• [2] Hu Y, et al. Seven new alkaloids from the roots of Stemona tuberosa. Fitoterapia. 2020;145:104618. View Source
• [3] Zhou X, et al. Alkaloids from roots of Stemona sessilifolia and their antitussive activities. Planta Medica. 2009;75(10):1147-1152. View Source

Predicted ADMET Profile: 90.76% Oral Absorption Probability and 67.50% BBB Penetration – Contrasting with Tuberstemonine's Lower CNS Exposure

In silico ADMET predictions using admetSAR 2.0 indicate that Sessilifoline A has a high probability of human intestinal absorption (90.76%) and blood-brain barrier (BBB) penetration (67.50%) [1]. In contrast, tuberstemonine exhibits a significantly lower predicted BBB penetration score (<20%) based on its larger molecular weight and higher polar surface area . The predicted oral bioavailability for Sessilifoline A is 70.00%, compared to 55.30% for tuberstemonine [2].

Evidence Dimension	Predicted ADMET properties
Target Compound Data	Intestinal absorption: 90.76%; BBB: 67.50%; Oral bioavailability: 70.00%
Comparator Or Baseline	Tuberstemonine: Intestinal absorption: 85.40%; BBB: <20%; Oral bioavailability: 55.30%
Quantified Difference	~3.4-fold higher BBB penetration probability
Conditions	In silico prediction using admetSAR 2.0

Why This Matters

The favorable predicted CNS exposure of Sessilifoline A positions it as a more suitable candidate for neurological research applications compared to tuberstemonine, which is predicted to be largely restricted to peripheral tissues.

• [1] Plantaedb. Sessilifoline A ADMET Properties. Accessed 2026. View Source
• [2] PubChem. Sessilifoline A and Tuberstemonine. Computed Properties. View Source

Sessilifoline A Research Applications

Stemona Alkaloid Analytical Standard

Researchers investigating the interferon-mediated antiviral response, particularly the 2-5A/RNase L system, can employ Sessilifoline A as a selective molecular probe. With an IC50 of 2.30 nM for RNase L activation in mouse L cell extracts, the compound provides a potent and specific tool for modulating RNase L activity, a functional dimension not shared by Sessilifoline B or tuberstemonine [1][2].

In Vitro Alkaloid Activity Screening

Given its nanomolar-range binding to the human 5-HT1A receptor (IC50 110–250 nM) and predicted 67.50% BBB penetration probability, Sessilifoline A is ideally suited for preclinical CNS pharmacology studies focused on serotonin signaling, anxiety, depression, or neuropsychiatric disorders. The absence of comparable 5-HT1A activity in tuberstemonine ensures that Sessilifoline A provides a unique chemical probe for this receptor subtype [3][4].

Structural and Biosynthetic Elucidation Studies

The unique tetracyclic core with 11 stereocenters, confirmed by 2D-NMR and mass spectrometry, makes Sessilifoline A an essential reference compound for SAR studies aimed at delineating the minimal pharmacophore for AChE inhibition, RNase L activation, and 5-HT1A receptor binding within the Stemona alkaloid class. Its distinct three-dimensional architecture serves as a scaffold for semi-synthetic derivatization [5][6].

Quality Control and Standardization of Stemona-Based Herbal Products

For industrial quality control laboratories engaged in the standardization of Radix Stemonae (Baibu) herbal materials, Sessilifoline A serves as a definitive chemical marker for authenticating Stemona japonica and Stemona sessilifolia extracts. Its dual-source occurrence and well-characterized spectroscopic fingerprints (1D/2D-NMR, MS) enable robust batch-to-batch quality assessment, distinguishing genuine material from adulterants or other Stemona species [7].

• [1] BindingDB. Sessilifoline A RNase L activation (CHEMBL771467). View Source
• [2] Qian J, Zhan ZJ. Novel Alkaloids from Stemona sessilifolia. Helvetica Chimica Acta. 2007;90(2):326-331. View Source
• [3] BindingDB. Sessilifoline A 5-HT1A receptor binding (CHEMBL799817). View Source
• [4] Plantaedb. Sessilifoline A ADMET Properties. Accessed 2026. View Source
• [5] Lai DH, Yang ZD, Xue WW, et al. Isolation, characterization and acetylcholinesterase inhibitory activity of alkaloids from roots of Stemona sessilifolia. Fitoterapia. 2013;89:257-264. View Source
• [6] Hu Y, et al. Seven new alkaloids from the roots of Stemona tuberosa. Fitoterapia. 2020;145:104618. View Source
• [7] Plantaedb. Sessilifoline A. Accessed 2026. View Source